Cas no 1299982-74-3 (1-tert-butyl-1H-imidazole-5-carboxylic acid)

• Product Name: 1-tert-butyl-1H-imidazole-5-carboxylic acid
• CAS No: 1299982-74-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 2111920
• Update Time: 2023-11-19

1-tert-butyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-imidazole-5-carboxylic acid
• CID 83873772
• 1H-Imidazole-5-carboxylic acid, 1-(1,1-dimethylethyl)-

• Inchi： 1S/C8H12N2O2/c1-8(2,3)10-5-9-4-6(10)7(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： YCKCKBCZEWVTNB-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 363.8±15.0 °C(Predicted)
• pka: 1.77±0.10(Predicted)